
3-(Aminosulfonyl)propanoic acid structural
formula and analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Aminosulfonyl)propanoic acid

Cat. No.: B170225 Get Quote

An In-depth Technical Guide to 3-(Aminosulfonyl)propanoic Acid

Introduction
3-(Aminosulfonyl)propanoic acid is an organic compound that serves as a valuable building

block in medicinal chemistry and pharmaceutical development. Its bifunctional nature,

containing both a sulfonic acid amide (sulfonamide) group and a carboxylic acid group, allows

for versatile chemical modifications. This guide provides a comprehensive overview of its

structural formula, chemical properties, synthesis, and its role in the development of bioactive

molecules.

Structural Formula and Chemical Properties
3-(Aminosulfonyl)propanoic acid is a relatively small molecule with the empirical formula

C₃H₇NO₄S.[1][2] The presence of both acidic (carboxylic acid and sulfonamide N-H) and basic

(amino) functional groups influences its chemical and physical properties.

Chemical Structure
Caption: 2D Structural Formula of 3-(Aminosulfonyl)propanoic acid.

Physicochemical Properties
The following table summarizes key physicochemical properties of 3-
(Aminosulfonyl)propanoic acid.
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Property Value Reference

Molecular Formula C₃H₇NO₄S [1][2]

Molecular Weight 153.16 g/mol [1][2]

Appearance White to off-white solid [3]

pKa 4.07 ± 0.10 (Predicted) [3]

Density 1.572 g/cm³ (Predicted) [3]

Storage Temperature
Room Temperature (Sealed in

dry)
[3]
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Synthesis Protocols
The synthesis of 3-(Aminosulfonyl)propanoic acid can be achieved through various

methods. A common laboratory-scale synthesis involves the hydrolysis of a precursor under

basic conditions.

Example Synthesis Workflow

Reactants Reaction Work-up Purification Final Product

Compound 3
(Precursor)

Aqueous Potassium Hydroxide (KOH) Reflux for 1 hour Cool to Room Temp. Acidify with 10% HCl (pH 2-3) Evaporate to Dryness Stir with Acetone (30 min) Filter to remove residue Evaporate filtrate 3-(Aminosulfonyl)propanoic acid
(Colorless crystalline product)

Click to download full resolution via product page
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Caption: General experimental workflow for the synthesis of 3-(Aminosulfonyl)propanoic
acid.

Detailed Experimental Protocol
A representative synthesis is described as follows[1]:

A solution of the precursor, compound 3 (10 g, 0.066 mol), is prepared in 50 mL of water.

An aqueous solution of potassium hydroxide (6.71 g, 0.120 mol) in 50 mL of water is added

to the precursor solution.

The reaction mixture is heated to reflux and maintained for 1 hour.

After reflux, the mixture is cooled to room temperature.

The solution is then acidified by the addition of 10% hydrochloric acid until a pH of 2-3 is

reached.

The acidified mixture is concentrated under vacuum to dryness.

Acetone (150 mL) is added to the resulting residue, and the suspension is stirred for 30

minutes.

The solid residue is removed by filtration and washed with an additional 100 mL of acetone.

The filtrate is collected and concentrated under vacuum to yield the final product as colorless

crystals, which are then dried.

Role in Drug Discovery and Development
3-(Aminosulfonyl)propanoic acid is a key intermediate in the synthesis of various

pharmaceutical compounds, particularly those based on the sulfonamide scaffold.[4] Its

structure allows for modifications at both the carboxylic acid and sulfonamide moieties,

enabling the generation of diverse chemical libraries for screening.

Derivatives of this compound have been investigated for a range of biological activities:
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Enzyme Inhibition: The sulfonamide group is a well-known zinc-binding group, making it a

common feature in the design of metalloenzyme inhibitors.

Antimicrobial Agents: Novel derivatives of similar propanoic acid structures have shown

promising antimicrobial activity against multidrug-resistant bacterial and fungal pathogens.[5]

[6]

Anticancer Candidates: Recent studies have explored 3-((4-hydroxyphenyl)amino)propanoic

acid derivatives, which share a similar structural backbone, for their anticancer and

antioxidant properties.[7]

The logical flow from a core chemical scaffold like 3-(aminosulfonyl)propanoic acid to a

potential drug candidate is a fundamental concept in medicinal chemistry.

Conceptual Drug Discovery Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10886201/
https://www.mdpi.com/2079-6382/13/2/193
https://pmc.ncbi.nlm.nih.gov/articles/PMC11243380/
https://www.benchchem.com/product/b170225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Modification
(e.g., Amidation, Esterification)

Compound Library Generation

Diversity

High-Throughput Screening
(Biological Assays)

Hit Identification

Lead Optimization
(SAR Studies)

Drug Candidate

Interaction with
Signaling Pathways

Click to download full resolution via product page

Caption: Role of 3-(Aminosulfonyl)propanoic acid as a scaffold in a drug discovery workflow.

Conclusion
3-(Aminosulfonyl)propanoic acid is a compound of significant interest to researchers in

medicinal chemistry and drug development. Its straightforward synthesis and versatile chemical

handles make it an ideal starting point for the creation of novel therapeutic agents. The
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continued exploration of derivatives based on this scaffold holds promise for the discovery of

new drugs targeting a wide range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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